Cas no 901020-84-6 (7,8-difluoro-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo4,3-cquinoline)

• Product Name: 7,8-difluoro-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo4,3-cquinoline
• CAS No: 901020-84-6
• MF: C₂₃H₁₅F₂N₃
• MW: 371.382111787796
• CID: 5798761
• PubChem ID: 20852619
• Update Time: 2025-10-12

7,8-difluoro-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 7,8-difluoro-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo4,3-cquinoline
• AKOS001795353
• 7,8-difluoro-1-phenyl-3-(p-tolyl)-1H-pyrazolo[4,3-c]quinoline
• 7,8-difluoro-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline
• 901020-84-6
• 7,8-difluoro-3-(4-methylphenyl)-1-phenylpyrazolo[4,3-c]quinoline
• F3407-1367

• Inchi： 1S/C23H15F2N3/c1-14-7-9-15(10-8-14)22-18-13-26-21-12-20(25)19(24)11-17(21)23(18)28(27-22)16-5-3-2-4-6-16/h2-13H,1H3
• InChI Key： MAWUEKULTUELNY-UHFFFAOYSA-N
• SMILES： FC1C(=CC2=C(C=1)C1=C(C=N2)C(C2C=CC(C)=CC=2)=NN1C1C=CC=CC=1)F

Computed Properties

• Exact Mass: 371.12340382g/mol
• Monoisotopic Mass: 371.12340382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 7,8-difluoro-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo4,3-cquinoline

Professional Introduction to Compound with CAS No. 901020-84-6 and Product Name: 7,8-difluoro-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline

The compound with the CAS number 901020-84-6 and the product name 7,8-difluoro-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the quinoline scaffold, which has long been recognized for its pharmacological properties and potential in drug development. The structural features of this molecule, including its difluoro substitution at the 7 and 8 positions and the presence of a 4-methylphenyl group at the 3-position, contribute to its unique chemical and biological characteristics.

Recent research in medicinal chemistry has highlighted the importance of fluorine atoms in enhancing the bioavailability and metabolic stability of drug candidates. The difluoro groups in this compound are strategically positioned to influence electronic properties and interactions with biological targets. This modification has been shown to improve binding affinity and selectivity, making it a promising candidate for further investigation in therapeutic applications.

The pyrazolo[4,3-c]quinoline core structure is particularly noteworthy due to its versatility in drug design. This bicyclic system combines the pharmacophoric elements of both quinoline and pyrazole, offering a rich scaffold for molecular optimization. Studies have demonstrated that compounds within this class exhibit a wide range of biological activities, including antimicrobial, antiviral, and anticancer properties. The introduction of aromatic rings such as the 1-phenyl group further enhances the molecule's potential by increasing its hydrophobicity and interactions with biological receptors.

In the context of contemporary drug discovery, the synthesis and characterization of novel heterocyclic compounds like 7,8-difluoro-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline are of paramount importance. Advanced synthetic methodologies have enabled the efficient construction of complex molecular architectures, allowing chemists to explore new chemical space. The use of fluorine atoms as substituents is particularly advantageous due to their ability to modulate electronic effects and improve pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential application in oncology research. Quinoline derivatives have been extensively studied for their ability to inhibit kinases and other enzymes involved in cancer cell proliferation. The structural features of 7,8-difluoro-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline, including its rigid bicyclic framework and multiple aromatic rings, suggest that it may interact with target proteins in a manner conducive to therapeutic effects. Preliminary computational studies have indicated that this compound exhibits favorable binding properties to several key oncogenic enzymes.

The role of computational chemistry in optimizing drug candidates cannot be overstated. Molecular modeling techniques have been instrumental in predicting the binding modes and affinity of this compound for various biological targets. By leveraging high-performance computing resources, researchers can simulate interactions at an atomic level, guiding the design of more effective derivatives. This approach has significantly accelerated the drug discovery process, allowing for rapid screening of large libraries of compounds.

Furthermore, the synthesis of 7,8-difluoro-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline has been achieved through multi-step organic transformations that highlight modern synthetic strategies. The use of transition metal catalysis has enabled efficient coupling reactions between different fragments, streamlining the construction of complex scaffolds. These advances in synthetic methodology have made it possible to produce high yields of target compounds with minimal byproducts.

The pharmacological evaluation of this compound is ongoing but has already yielded promising results. In vitro assays have demonstrated that it exhibits inhibitory activity against several enzymes implicated in cancer progression. Additionally, preliminary toxicology studies suggest that it possesses an acceptable safety profile when used at therapeutic doses. These findings underscore its potential as a lead compound for further development into a novel therapeutic agent.

The integration of interdisciplinary approaches has been crucial in advancing our understanding of this molecule's biological activity. Collaboration between chemists, biologists, and pharmacologists has facilitated comprehensive studies on its mechanism of action. Such multidisciplinary efforts are essential for translating laboratory discoveries into clinical applications that benefit patients worldwide.

Looking ahead, the future prospects for 7,8-difluoro-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline are exciting and multifaceted. Continued research will focus on optimizing its chemical structure to enhance potency while minimizing side effects. Additionally, exploring its potential in combination therapies may unlock new treatment strategies for challenging diseases such as cancer.

In conclusion,7,8-difluoro-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline (CAS No. 901020-84-6) represents a significant contribution to modern pharmaceutical chemistry. Its unique structural features make it a compelling candidate for further investigation in drug development efforts aimed at addressing unmet medical needs.